Cas no 438-19-7 ((3beta,5alpha,17beta)-3-fluoroandrostan-17-ol)
438-19-7 structure
Product Name:(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
CAS No:438-19-7
MF:C19H31FO
MW:294.447249650955
CID:1515877
PubChem ID:247285
Update Time:2025-04-21
(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol Chemical and Physical Properties
Names and Identifiers
-
- (3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
- 3.beta.-Fluoro-5.alpha.-androstan-17.beta.-ol
- 3beta-Fluoro-5alpha-androstan-17beta-ol
- 3B-FLUORO-5A-ANDROSTAN-17B-OL
- 5.alpha.-Androstan-17.beta.-ol, 3.beta.-fluoro-
- Androstan-17-ol, 3-fluoro-, (3.beta.,5.alpha.,17.beta.)-
- 5.α.-Androstan-17.β.-ol, 3.β.-fluoro-
- SCHEMBL15153005
- N0K1CDK91R
- NSC61689
- UNII-N0K1CDK91R
- (3S,5S,8R,9S,10S,13S,14S,17S)-3-fluoro-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-ol
- 438-19-7
- CHEBI:79832
- Androstan-17-ol, (3.beta.,5.alpha.,17.beta.)-
- NSC 61689
- Q27148970
- NSC-61689
- DKYZAPZHDVDDSJ-YSZCXEEOSA-N
-
- Inchi: 1S/C19H31FO/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,21H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,17-,18-,19-/m0/s1
- InChI Key: DKYZAPZHDVDDSJ-YSZCXEEOSA-N
- SMILES: F[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@@H]([C@@]3(C)CC[C@@H]12)O
Computed Properties
- Exact Mass: 294.23603
- Monoisotopic Mass: 294.23589377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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